2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol

• Molecular Formula: C20H13Cl2N3O
• Molecular Weight: 382.2 g/mol
• IUPAC Name: 2-[[4-(1H-benzimidazol-2-yl)phenyl]iminomethyl]-4,6-dichlorophenol
• InChI: InChI=1S/C20H13Cl2N3O/c21-14-9-13(19(26)16(22)10-14)11-23-15-7-5-12(6-8-15)20-24-17-3-1-2-4-18(17)25-20/h1-11,26H,(H,24,25)
• InChI Key: XTFRGNYKFVYDDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC=C(C=C3)N=CC4=C(C(=CC(=C4)Cl)Cl)O

Description

2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol is a complex organic compound that features a benzimidazole moiety, a phenyl group, and a dichlorophenol structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol typically involves multiple steps. One common method starts with the preparation of 4-(1H-benzimidazol-2-yl)aniline, which is then reacted with 4,6-dichlorophenol under specific conditions to form the final product .

• Step 1: Synthesis of 4-(1H-benzimidazol-2-yl)aniline

  Reagents: o-phenylenediamine, carboxylic acids

  Conditions: Reflux with polyphosphoric acid (PPA) at 140-220°C.

• Step 2: Reaction with 4,6-dichlorophenol

  Reagents: 4-(1H-benzimidazol-2-yl)aniline, 4,6-dichlorophenol

  Conditions: The reaction is typically carried out in a suitable solvent like DMSO at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The dichlorophenol moiety allows for nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in acidic or basic medium.

Reduction: Sodium borohydride (NaBH₄) in ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of quinones or other oxidized derivatives.

Reduction: Formation of reduced phenolic compounds.

Substitution: Formation of substituted phenolic derivatives.

Scientific Research Applications

2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its interaction with biological targets.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol involves its interaction with various molecular targets. The benzimidazole moiety is known to interact with proteins and enzymes, potentially inhibiting their activity. This compound may act as a protein kinase inhibitor, topoisomerase inhibitor, or enzyme inhibitor, depending on the specific biological context .

Comparison with Similar Compounds

Similar Compounds

4-(1H-benzimidazol-2-yl)aniline: Shares the benzimidazole core but lacks the dichlorophenol moiety.

2-(4-aminophenyl)benzimidazole: Similar structure but different substitution pattern.

Omeprazole N-oxide: Contains a benzimidazole ring but with different functional groups.

Uniqueness

2-[(E)-{[4-(1H-benzimidazol-2-yl)phenyl]imino}methyl]-4,6-dichlorophenol is unique due to its combination of a benzimidazole moiety with a dichlorophenol structure, which imparts distinct chemical and biological properties .